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Compound of Interest

Compound Name: Enpp-1-IN-19

Cat. No.: B15136439 Get Quote

Essential Safety and Handling Guide for Enpp-1-IN-
19
This guide provides critical safety and logistical information for the handling and disposal of

Enpp-1-IN-19, a potent inhibitor of ectonucleotide pyrophosphatase-phosphodiesterase 1

(ENPP1). Adherence to these procedures is essential for ensuring a safe laboratory

environment and minimizing risks associated with this chemical. This document is intended to

be a primary resource for operational and safety inquiries for researchers, scientists, and drug

development professionals.

Disclaimer: A specific Safety Data Sheet (SDS) for Enpp-1-IN-19 is not publicly available. The

following guidance is based on best practices for handling similar ENPP1 inhibitors and general

laboratory safety principles. It is imperative to consult the official SDS provided by your vendor

for definitive safety information.

Hazard Identification and Personal Protective Equipment
(PPE)
Based on information for structurally related compounds, Enpp-1-IN-19 should be handled as a

potentially toxic substance that may cause skin and eye irritation.[1][2] All personnel must be

trained in handling potent chemical compounds.
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The following table summarizes the required Personal Protective Equipment (PPE) for handling

Enpp-1-IN-19.

Activity Required PPE Notes

Receiving and Unpacking
• Chemical-resistant gloves•

Safety glasses

If the container is not enclosed

in a secondary container,

consider additional respiratory

protection.[1]

Weighing and Aliquoting (Solid

Form)

• Double chemical-resistant

gloves• Impermeable

disposable gown• Safety

glasses with side shields or

goggles• NIOSH/MSHA-

approved respirator

To be performed in a certified

chemical fume hood or a

containment ventilated

enclosure.[1]

Solution Preparation and

Handling

• Chemical-resistant gloves•

Impermeable disposable

gown• Safety glasses with side

shields or goggles

Handle in a well-ventilated

area, preferably a chemical

fume hood.[3]

Spill Cleanup

• Double chemical-resistant

gloves• Impermeable

disposable gown• Safety

goggles or face shield•

NIOSH/MSHA-approved

respirator• Chemical-resistant

boot covers

A spill kit must be readily

available in the laboratory.

Waste Disposal

• Chemical-resistant gloves•

Impermeable disposable

gown• Safety glasses

Follow all local, state, and

federal regulations for

hazardous waste disposal.

Operational Plans: Step-by-Step Guidance
Preparation and Handling of Stock Solutions
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Proper handling and storage are crucial for maintaining the stability and activity of Enpp-1-IN-
19.

Solubility: Enpp-1-IN-19 and similar inhibitors are typically soluble in dimethyl sulfoxide

(DMSO). They generally have low solubility in water and ethanol.

Stock Solution Preparation:

Before opening, bring the vial of solid Enpp-1-IN-19 to room temperature.

Working in a chemical fume hood and wearing appropriate PPE, add the required volume

of fresh, anhydrous DMSO to the vial to create a stock solution of the desired

concentration.

Cap the vial tightly and vortex until the solid is completely dissolved.

Storage of Stock Solutions:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store stock solutions at -20°C or -80°C for long-term stability. Consult the vendor's data

sheet for specific recommendations.

Experimental Workflow
The following diagram outlines a general workflow for utilizing Enpp-1-IN-19 in a cell-based

assay.
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General workflow for an in vitro ENPP1 inhibition assay.

Signaling Pathway Context
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ENPP1 is a key negative regulator of the cGAS-STING innate immunity pathway. It hydrolyzes

the second messenger 2'3'-cyclic GMP-AMP (cGAMP), which is a potent activator of STING

(stimulator of interferon genes). By inhibiting ENPP1, Enpp-1-IN-19 prevents the degradation

of cGAMP, leading to enhanced STING activation and a subsequent anti-tumor immune

response.
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Inhibition of ENPP1 by Enpp-1-IN-19 enhances STING-mediated immunity.

Disposal Plan
All waste contaminated with Enpp-1-IN-19 must be treated as hazardous waste. Follow all

local, state, and federal regulations for hazardous waste disposal.
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Waste Type Disposal Procedure

Solid Waste

Collect all solid waste contaminated with Enpp-

1-IN-19 (e.g., unused compound, contaminated

gloves, weighing papers, pipette tips) in a

dedicated, clearly labeled hazardous waste

container.

Liquid Waste

Collect all liquid waste containing Enpp-1-IN-19

(e.g., unused stock solutions, cell culture media

from treated wells) in a compatible, sealed, and

clearly labeled hazardous waste container. Do

not dispose of down the drain.

Empty Containers

Rinse empty containers with a suitable solvent

(e.g., DMSO followed by ethanol). Collect all

rinsates as hazardous liquid waste. Dispose of

the rinsed container in accordance with your

institution's policies.

Waste Container Management:

Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name ("Enpp-1-IN-19"), the solvent used, and the date of initial waste

addition.

Storage: Keep waste containers securely closed except when adding waste. Store them in a

designated satellite accumulation area within the laboratory.

Pickup: Arrange for waste disposal through your institution's Environmental Health and

Safety (EHS) office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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